Cas no 2417370-49-9 (PROTAC BRD4 Degrader-10)

• Product Name: PROTAC BRD4 Degrader-10
• CAS No: 2417370-49-9
• MF: C₅₉H₇₁F₂N₉O₁₅S₄
• MW: 1312.50315690041
• CID: 5051880
• PubChem ID: 162642589
• Update Time: 2025-06-08

PROTAC BRD4 Degrader-10 Chemical and Physical Properties

Names and Identifiers

• PROTAC BRD4 Degrader-10
• HY-138633
• AKOS040757751
• 2417370-49-9
• EN300-44825958
• MS-32107
• CS-0159792
• G18298
• SCHEMBL25091363

• Inchi： 1S/C59H71F2N9O15S4/c1-33-51(86-32-66-33)37-12-10-36(11-13-37)24-65-55(73)47-22-41(85-58(76)84-34(2)35(3)87-89(9,79)80)28-70(47)57(75)52(59(4,5)6)67-48(71)30-83-19-18-82-17-16-81-15-14-62-54(72)42-23-46-43(20-38(42)31-88(8,77)78)44-29-68(7)56(74)50-49(44)39(25-63-50)27-69(46)53-45(61)21-40(60)26-64-53/h10-13,20-21,23,25-26,29,32,34-35,41,47,52,63H,14-19,22,24,27-28,30-31H2,1-9H3,(H,62,72)(H,65,73)(H,67,71)/t34?,35?,41-,47+,52-/m1/s1
• InChI Key： FUFQNGIGEJGHCG-YDIRMPGESA-N
• SMILES： S(C(C)C(C)OC(=O)O[C@H]1CN(C([C@H](C(C)(C)C)NC(COCCOCCOCCNC(C2=CC3=C(C=C2CS(C)(=O)=O)C2=CN(C)C(C4=C2C(=CN4)CN3C2C(=CC(=CN=2)F)F)=O)=O)=O)=O)[C@H](C(NCC2C=CC(C3=C(C)N=CS3)=CC=2)=O)C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 1311.39205361g/mol
• Monoisotopic Mass: 1311.39205361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 89
• Rotatable Bond Count: 29
• Complexity: 2740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 375Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 1397.9±65.0 °C(Predicted)
• pka: 13.54±0.46(Predicted)

Additional information on PROTAC BRD4 Degrader-10

PROTAC BRD4 Degrader-10: A Breakthrough in Targeted Protein Degradation Therapy

Targeted protein degradation has emerged as a transformative approach in the field of pharmaceutical research, offering a novel mechanism for modulating protein function with unprecedented precision. Among the various degraders being explored, PROTAC BRD4 Degrader-10, derived from the compound with CAS no. 2417370-49-9, represents a significant advancement in this domain. This compound has garnered considerable attention due to its ability to selectively degrade the Bromodomain and Extra-Terminal (BRD4) protein, a key epigenetic regulator implicated in numerous diseases, particularly cancers and inflammatory disorders.

The development of PROTAC (Proteolysis Targeting Chimera) technology has revolutionized the way we approach therapeutic intervention by leveraging the body's natural protein degradation machinery. PROTACs are designed to induce the ubiquitination and subsequent proteasomal degradation of target proteins, thereby eliminating their biological activity. The specificity and efficiency of this process make PROTACs highly attractive for therapeutic applications. In particular, PROTAC BRD4 Degrader-10 has been engineered to selectively bind to BRD4, an androgen receptor-interacting protein that plays a crucial role in gene transcription and cell proliferation.

Recent studies have highlighted the pivotal role of BRD4 in various pathological processes. Overexpression or aberrant activation of BRD4 has been linked to aggressive tumor growth, resistance to chemotherapy, and chronic inflammation. By designing molecules that can effectively degrade BRD4, researchers aim to disrupt these pathological pathways and restore normal cellular function. The compound with CAS no. 2417370-49-9, which serves as the foundation for PROTAC BRD4 Degrader-10, exhibits high affinity for BRD4 and demonstrates robust degradation activity in vitro and in vivo.

The mechanism of action of PROTAC BRD4 Degrader-10 involves its ability to form a ternary complex with BRD4 and the ubiquitin-proteasome system (UPS). This complex facilitates the polyubiquitination of BRD4, marking it for degradation by the proteasome. The design of such degraders requires a deep understanding of molecular interactions, structural biology, and drug optimization strategies. The compound with CAS no. 2417370-49-9 has undergone extensive optimization to enhance its potency, selectivity, and pharmacokinetic properties.

In preclinical studies, PROTAC BRD4 Degrader-10 has shown remarkable efficacy in models of prostate cancer and other BRD4-dependent malignancies. It has demonstrated the ability to induce significant reductions in tumor volume and suppress metastatic spread. Furthermore, it exhibits minimal off-target effects, suggesting a high degree of specificity for BRD4 degradation. These findings have positioned PROTAC BRD4 Degrader-10 as a promising candidate for clinical development.

The potential therapeutic applications of PROTAC BRD4 Degrader-10 extend beyond oncology. Emerging evidence suggests that dysregulation of BRD4 is also implicated in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. By targeting and degrading BRD4, this compound may offer a novel strategy for modulating inflammatory responses and alleviating symptoms associated with these conditions. The versatility of PROTAC technology allows for the development of targeted degraders against a wide range of disease-causing proteins.

The synthesis and characterization of the compound with CAS no. 2417370-49-9, which underpins PROTAC BRD4 Degrader-10, have been meticulously conducted using state-of-the-art synthetic methodologies. Advanced computational techniques have been employed to predict optimal molecular structures and improve binding affinity. The integration of structure-based drug design with machine learning algorithms has further accelerated the development process.

The pharmacological profile of PROTAC BRD4 Degrader-10 has been thoroughly evaluated through comprehensive preclinical studies. These studies have assessed its efficacy, safety, pharmacokinetics, and potential drug-drug interactions. The compound has demonstrated favorable pharmacokinetic properties, including reasonable bioavailability and prolonged half-life, making it suitable for repeated dosing regimens.

The future prospects for PROTAC BRD4 Degrader-10 are bright, with ongoing clinical trials aimed at evaluating its efficacy in human patients. If successful, this compound could represent a paradigm shift in targeted therapy by offering a more potent and selective approach to treating diseases driven by protein dysregulation.

In conclusion, PROTAC BRD4 Degrader-10, derived from the compound with CAS no. 2417370-49-9, represents a significant advancement in targeted protein degradation therapy. Its ability to selectively degrade BRD4 holds immense promise for treating various diseases, particularly cancers and inflammatory disorders. With continued research and development efforts, this innovative approach is poised to redefine therapeutic strategies in modern medicine.